Cas no 918499-57-7 (3-nitro-N-pentylaniline)

3-Nitro-N-pentylaniline is a nitro-substituted aniline derivative characterized by its pentylamino functional group. This compound is of interest in organic synthesis due to its role as an intermediate in the preparation of more complex aromatic amines and azo compounds. The nitro group enhances reactivity, facilitating further transformations such as reduction to amines or participation in nucleophilic aromatic substitution. The pentyl chain contributes to improved solubility in organic solvents, making it suitable for use in nonpolar reaction media. Its well-defined structure and consistent purity make it a reliable reagent for research and industrial applications in pharmaceuticals, dyes, and agrochemicals. Proper handling is advised due to potential sensitivity to light and heat.

3-nitro-N-pentylaniline structure

Product Name:3-nitro-N-pentylaniline

CAS No:918499-57-7

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:774347

PubChem ID:16102244

Update Time:2025-10-21

3-nitro-N-pentylaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-nitro-N-pentyl-
- 3-nitro-N-pentylaniline
- DTXSID50582866
- 918499-57-7
- EN300-165974
- SCHEMBL4611265
- CS-0297599
- Inchi： 1S/C11H16N2O2/c1-2-3-4-8-12-10-6-5-7-11(9-10)13(14)15/h5-7,9,12H,2-4,8H2,1H3
- InChI Key： ZMDIDTIBYBUXIP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(=C1)NCCCCC)=O

Computed Properties

Exact Mass: 208.121177757g/mol
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 57.8Å²

3-nitro-N-pentylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-165974-0.05g	3-nitro-N-pentylaniline	918499-57-7	0.05g	$612.0	2023-05-25
Enamine	EN300-165974-0.1g	3-nitro-N-pentylaniline	918499-57-7	0.1g	$640.0	2023-05-25
Enamine	EN300-165974-0.25g	3-nitro-N-pentylaniline	918499-57-7	0.25g	$670.0	2023-05-25
Enamine	EN300-165974-0.5g	3-nitro-N-pentylaniline	918499-57-7	0.5g	$699.0	2023-05-25
Enamine	EN300-165974-1.0g	3-nitro-N-pentylaniline	918499-57-7	1g	$728.0	2023-05-25
Enamine	EN300-165974-2.5g	3-nitro-N-pentylaniline	918499-57-7	2.5g	$1428.0	2023-05-25
Enamine	EN300-165974-5.0g	3-nitro-N-pentylaniline	918499-57-7	5g	$2110.0	2023-05-25
Enamine	EN300-165974-10.0g	3-nitro-N-pentylaniline	918499-57-7	10g	$3131.0	2023-05-25
Enamine	EN300-165974-50mg	3-nitro-N-pentylaniline	918499-57-7	50mg	$407.0	2023-09-21
Enamine	EN300-165974-100mg	3-nitro-N-pentylaniline	918499-57-7	100mg	$427.0	2023-09-21